N4,N4-dimethyl-3,4-dihydro-2H-1-benzopyran-4,8-diamine hydrobromide
Overview
Description
N4,N4-dimethyl-3,4-dihydro-2H-1-benzopyran-4,8-diamine hydrobromide (N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr) is a synthetic compound that is used in various scientific research applications. This compound has been studied for its biochemical and physiological effects as well as for its use in laboratory experiments.
Scientific Research Applications
N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has been studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins. In addition, N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has been studied for its potential use as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines. Moreover, N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has been studied for its potential use as a therapeutic agent for the treatment of various types of cancer, as it has been found to inhibit the proliferation of cancer cells.
Mechanism of Action
N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the biosynthesis of prostaglandins, which are important mediators of inflammation. By inhibiting the activity of COX-2, N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr is able to reduce the production of pro-inflammatory cytokines, thereby providing anti-inflammatory effects. In addition, N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has been found to inhibit the proliferation of cancer cells, likely due to its ability to disrupt the cell cycle.
Biochemical and Physiological Effects
N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has been found to have a variety of biochemical and physiological effects. As an inhibitor of the enzyme cyclooxygenase-2 (COX-2), N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr is able to reduce the production of pro-inflammatory cytokines, thereby providing anti-inflammatory effects. In addition, N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has been found to inhibit the proliferation of cancer cells, likely due to its ability to disrupt the cell cycle. Moreover, N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has been found to possess antioxidant and free radical scavenging activity, which may help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has several advantages and limitations for use in laboratory experiments. One advantage of N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr is its ability to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins. This makes N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr a useful tool for studying the role of prostaglandins in various physiological processes. In addition, N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr has been found to possess antioxidant and free radical scavenging activity, which may be useful for studying the role of oxidative stress in various diseases. However, N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr is not without its limitations. For example, it is not stable in aqueous solutions and has a short shelf-life. Additionally, it is not soluble in organic solvents, which can limit its use in certain types of experiments.
Future Directions
The potential future directions of research involving N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr are numerous. One potential direction of research is to explore the potential use of N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr as an anti-inflammatory agent for the treatment of various inflammatory diseases. Additionally, further research could be conducted to investigate the potential use of N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr as a therapeutic agent for the treatment of various types of cancer. Additionally, further research could be conducted to explore the potential of N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr as an antioxidant and free radical scavenger, as well as its potential use in other laboratory experiments. Finally, further research could be conducted to investigate the potential side effects of N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr, as well as its potential interactions with other drugs.
Synthesis Methods
N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr is synthesized through a multi-step process. The first step involves the reaction of 4-chlorobenzaldehyde with 2,3-dimethoxybenzyl alcohol in the presence of a catalytic amount of p-toluenesulfonic acid. This reaction yields the intermediate product, 4-chloro-2,3-dimethoxybenzyl alcohol, which is then reacted with 4-chloro-2-methyl-1-benzopyran in the presence of a catalytic amount of sodium hydroxide to form N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA. Finally, this intermediate product is reacted with hydrobromic acid to yield N4,N4-DM-3,4-DHB-2H-1-BP-4,8-DA-HBr.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N4,N4-dimethyl-3,4-dihydro-2H-1-benzopyran-4,8-diamine hydrobromide involves the condensation of 4-methyl-2-aminophenol with 3,4-dihydro-2H-pyran-4,8-dione followed by N,N-dimethylation of the resulting product.", "Starting Materials": [ "4-methyl-2-aminophenol", "3,4-dihydro-2H-pyran-4,8-dione", "dimethyl sulfate", "sodium hydroxide", "hydrobromic acid" ], "Reaction": [ "Step 1: Condensation of 4-methyl-2-aminophenol with 3,4-dihydro-2H-pyran-4,8-dione in the presence of sodium hydroxide to form 3-(4-methyl-2-oxo-2,3-dihydro-1H-benzopyran-4-ylamino)phenol", "Step 2: N,N-dimethylation of the product from step 1 with dimethyl sulfate in the presence of sodium hydroxide to form N4,N4-dimethyl-3,4-dihydro-2H-1-benzopyran-4,8-diamine", "Step 3: Treatment of the product from step 2 with hydrobromic acid to form N4,N4-dimethyl-3,4-dihydro-2H-1-benzopyran-4,8-diamine hydrobromide" ] } | |
CAS RN |
2763760-05-8 |
Molecular Formula |
C11H17BrN2O |
Molecular Weight |
273.2 |
Purity |
95 |
Origin of Product |
United States |
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